Cas no 2620740-68-1 (Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]-)

• Product Name: Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]-
• CAS No: 2620740-68-1
• MF: C₁₄H₁₃BrMgO
• MW: 301.461423635483
• MDL: MFCD15145636
• CID: 5155576
• Update Time: 2026-03-03

Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]-

• MDL： MFCD15145636
• Inchi： 1S/C14H13O.BrH.Mg/c1-12-7-5-6-10-14(12)15-11-13-8-3-2-4-9-13;;/h2-8,10H,11H2,1H3;1H;/q;;+1/p-1
• InChI Key： MCNWTLTUJHJAHK-UHFFFAOYSA-M
• SMILES： C(C1C=CC=CC=1[Mg]Br)OC1C=CC=CC=1C

Additional information on Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]-

Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]- (CAS No. 2620740-68-1): A Comprehensive Overview

Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]-, identified by its CAS number 2620740-68-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural arrangement, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both magnesium and bromine substituents, along with the complex phenyl and phenoxy moieties, makes this compound a versatile intermediate for various synthetic pathways.

The< strong> Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]- structure is characterized by a central magnesium atom coordinated to a bromo group, which is further linked to a phenyl ring substituted with a 2-methylphenoxymethyl group. This intricate architecture suggests a high degree of reactivity and adaptability in chemical transformations. The compound's molecular formula and connectivity contribute to its role as a building block in the synthesis of more complex pharmaceutical agents.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, many of which rely on novel molecular entities with tailored properties. The< strong>Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]- compound fits into this landscape as a key intermediate that can be modified to produce derivatives with specific biological activities. For instance, modifications at the bromine or magnesium sites can lead to compounds with enhanced binding affinity or altered pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that address these pathological conditions more effectively. The< strong>Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]- structure provides a scaffold that can be fine-tuned to interact with kinase active sites, making it a valuable tool in this area of research.

Furthermore, the compound's incorporation into drug candidates aligns with the growing trend toward personalized medicine. By leveraging computational methods and high-throughput screening, researchers can rapidly identify and optimize analogs of< strong>Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]- that exhibit improved efficacy and reduced side effects. This approach not only accelerates the drug discovery process but also ensures that patients receive treatments tailored to their individual needs.

The synthesis of< strong>Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]- involves multiple steps that require careful control of reaction conditions to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions is particularly relevant here, as these transformations allow for the efficient formation of carbon-carbon bonds between the phenyl and phenoxy groups. Additionally, ligand design plays a critical role in modulating reactivity and selectivity during these reactions.

In conclusion, Magnesium, bromo[2-[(2-methylphenoxy)methyl]phenyl]- (CAS No. 2620740-68-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it an attractive intermediate for developing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play an increasingly important role in addressing complex diseases through innovative chemical solutions.